3-(1-(3,4-Dimethoxyphenyl)propan-2-ylamino)propane-1,2-diol
Cat. No. B8721825
M. Wt: 269.34 g/mol
InChI Key: DPSRMDDQJBHPMR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04642311
Procedure details
A solution of 3-(3,4-dimethoxyphenyl)-2-propylamine (20.0 g, 0.10 m) in isopropanol (20 ml) is heated to 50° C. while a solution of glycidol (5.0 g, 0.067 m) in isopropanol (5 ml) is added over 15 minutes. The mixture is stirred at 50° C. for 0.5 hours and then at 70° C. for 16 hours. The solvent is concentrated under reduced pressure and the residue is chromatographed on silica gel, eluting with 10% MeOH-CHCl3 saturated with NH3 to yield (I) weighing 14.37 g (80%).
Name
3-(3,4-dimethoxyphenyl)-2-propylamine
Quantity
20 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:4]=[C:5]([CH2:11][CH:12]([NH2:14])[CH3:13])[CH:6]=[CH:7][C:8]=1[O:9][CH3:10].[CH2:15]1[O:17][CH:16]1[CH2:18][OH:19]>C(O)(C)C>[CH3:1][O:2][C:3]1[CH:4]=[C:5]([CH2:11][CH:12]([NH:14][CH2:15][CH:16]([OH:17])[CH2:18][OH:19])[CH3:13])[CH:6]=[CH:7][C:8]=1[O:9][CH3:10]
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Inputs
Step One
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Name
|
3-(3,4-dimethoxyphenyl)-2-propylamine
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|
Quantity
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20 g
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|
Type
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reactant
|
|
Smiles
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COC=1C=C(C=CC1OC)CC(C)N
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Name
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|
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Quantity
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5 g
|
|
Type
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reactant
|
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Smiles
|
C1C(O1)CO
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|
Name
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|
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Quantity
|
20 mL
|
|
Type
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solvent
|
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Smiles
|
C(C)(C)O
|
|
Name
|
|
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Quantity
|
5 mL
|
|
Type
|
solvent
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|
Smiles
|
C(C)(C)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
|
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Setpoint
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50 °C
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Stirring
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Type
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CUSTOM
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|
Details
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The mixture is stirred at 50° C. for 0.5 hours
|
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Rate
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UNSPECIFIED
|
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RPM
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0
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Other
|
Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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is added over 15 minutes
|
|
Duration
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15 min
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WAIT
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Type
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WAIT
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|
Details
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at 70° C. for 16 hours
|
|
Duration
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16 h
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
The solvent is concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the residue is chromatographed on silica gel
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WASH
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Type
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WASH
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|
Details
|
eluting with 10% MeOH-CHCl3 saturated with NH3
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
